Cas no 101-55-3 (1-Bromo-4-phenoxybenzene)

1-Bromo-4-phenoxybenzene is a brominated aromatic compound featuring a phenoxy substituent at the para position relative to the bromine atom. This structure makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, where it serves as an electrophilic aryl bromide component. Its stability and well-defined reactivity profile facilitate precise functionalization in the production of pharmaceuticals, agrochemicals, and advanced materials. The electron-rich phenoxy group enhances its utility in designing complex molecular architectures. High purity grades are available to ensure consistent performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
1-Bromo-4-phenoxybenzene structure
1-Bromo-4-phenoxybenzene structure
Product Name:1-Bromo-4-phenoxybenzene
CAS No:101-55-3
MF:C12H9BrO
MW:249.103262662888
MDL:MFCD00000094
CID:35143
PubChem ID:7565
Update Time:2025-10-29

1-Bromo-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-phenoxybenzene
    • 1-BROMO-4-PHENOXY-BENZENE (4-BROMOPHENYL PHENYL ETHER)
    • 4-bromo-1-phenoxy-benzene
    • 4-Bromodiphenyl ether
    • p-Bromodiphenyl ether? 4-Bromophenoxybenzene
    • 4-Bromophenoxybenzene
    • 11 -Bromo-4-phenoxybenzene
    • 4-Bromodiphenyl ester
    • 4-Bromodiphenyl etherneat
    • 4-Bromophenyl phenyl ether
    • 4-Bromophenylphenylether Solution
    • BDE No 3 solution
    • Haloether Mix for Waste Water
    • Haloethers
    • Haloethers Mix
    • Haloethers Mix: non-RCRA Analytes
    • 4-phenoxy phenyl bromide
    • Base
    • Low Concentration Base
    • Neutrals - Mix 1
    • para-bromophenoxybenzene
    • p-bromodiphenyl ether
    • p-bromophenyl phenacyl sulfide
    • p-bromophenyl phenyl ether
    • p-phenoxybromobenzene
    • PBDE 3
    • 4-bromo-diphenylethe
    • P-BROMDIPHENYL ETHER
    • 4-BROMODIPHENYL OXIDE
    • diphenyl,4-bromo-ethe
    • p-Bromophenoxybenzene
    • BDE No 3 solution
    • Benzene, 1-bromo-4-phenoxy-
    • 4-Bromodiphenylether
    • Ether, p-bromophenyl phenyl
    • Phenyl ether, 4-bromo-
    • Diphenyl ether, 4-bromo-
    • Ether, 4-bromophenyl phenyl
    • p-(Phenoxy)bromobenzene
    • Phenyl (4-bromophenyl) ether
    • 4-Phenoxy-1-bromobenzene
    • N19SE3QCFN
    • 1-bromo-
    • NCGC00258821-01
    • NCGC00164213-03
    • NSC 5619
    • NCGC00164213-02
    • Tox21_300512
    • FT-0617888
    • 1-bromo-4-(phenoxy)benzene
    • 1-bromo-4-phenoxy-benzene;4-BROMODIPHENYLETHER
    • DTXSID8023927
    • 4-phenoxybromobenzene
    • p-Bromphenyl phenyl ether
    • Tox21_201269
    • B0637
    • JDUYPUMQALQRCN-UHFFFAOYSA-
    • NSC-5619
    • NCGC00164213-01
    • AC-23584
    • p-Phenoxyphenyl bromide
    • DTXCID503927
    • 4-Bromophenoxybenzene;4-Bromodiphenyl ester
    • AI3-23460
    • RCRA waste no. U030
    • PS-7501
    • EN300-195694
    • CS-M1054
    • EINECS 202-952-4
    • 4-phenoxyphenyl bromide
    • J-000428
    • AKOS005207110
    • 4-Bromodiphenyl ether, 99%
    • 101-55-3
    • 1-bromo-4-phenoxy-benzene
    • NSC5619
    • CHEBI:77421
    • SCHEMBL314422
    • NCGC00254405-01
    • Q27146950
    • PBDE No. 3
    • CAS-101-55-3
    • UNII-N19SE3QCFN
    • InChI=1/C12H9BrO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
    • CHEMBL1873236
    • NS00021441
    • MFCD00000094
    • HSDB 2747
    • A800403
    • P-BROMOPHENYL PHENYL ETHER [HSDB]
    • AC-22960
    • 1-Bromo-4-phenoxybenzene;p-Bromophenyl phenyl ether;4-Bromophenylphenylether
    • Benzene, 1bromo4phenoxy
    • Ether, p-bromophenyl phenyl (8CI)
    • pBromophenoxybenzene
    • pPhenoxybromobenzene
    • 4Bromophenyl phenyl ether
    • 4bromodiphenyl ether
    • pBromodiphenyl ether
    • Phenyl ether, 4bromo
    • ETHER, DIPHENYL, 4-BROMO-
    • Ether, pbromophenyl phenyl
    • 4bromophenoxybenzene
    • 202-952-4
    • 1Bromo4phenoxybenzene
    • Phenyl (4bromophenyl) ether
    • 4-BROMOPHENYLPHENYLETHER
    • Ether, 4bromophenyl phenyl
    • Diphenyl ether, 4bromo
    • MDL： MFCD00000094
    • Inchi： 1S/C12H9BrO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
    • InChI Key： JDUYPUMQALQRCN-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)OC1C=CC=CC=1
    • BRN： 1308972

Computed Properties

  • Exact Mass: 247.98400
  • Monoisotopic Mass: 247.983678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.423 g/mL at 25 °C(lit.)
  • Melting Point: 18 °C (lit.)
  • Boiling Point: 305°C(lit.)
  • Flash Point: Degrees Fahrenheit:>235.4°F
    Degrees Celsius:>113°C
  • Refractive Index: n20/D 1.607(lit.)
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 9.23000
  • LogP: 4.24140
  • FEMA: 2697
  • Color/Form: 50 μg/mL in isooctane
  • Solubility: Not determined

1-Bromo-4-phenoxybenzene Security Information

1-Bromo-4-phenoxybenzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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1-Bromo-4-phenoxybenzene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:101-55-3)1-Bromo-4-phenoxybenzene
Order Number:LE11564;LE26935587
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:101-55-3)1-Bromo-4-phenoxybenzene
Order Number:A800403
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:36
Price ($):157.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:101-55-3)4-Bromophenyl phenyl ether
Order Number:sfd742
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:101-55-3)1-Bromo-4-phenoxybenzene
LE11564;LE26935587
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:101-55-3)1-Bromo-4-phenoxybenzene
A800403
Purity:99%
Quantity:500g
Price ($):157.0
Email